Cas no 1824272-71-0 (4-chloro-3-ethyl-2,5-dihydro-1,2-oxazol-5-imine)

• Product Name: 4-chloro-3-ethyl-2,5-dihydro-1,2-oxazol-5-imine
• CAS No: 1824272-71-0
• MF: C₅H₇ClN₂O
• MW: 146.57487988472
• CID: 4622247
• PubChem ID: 83905007
• Update Time: 2025-06-08

4-chloro-3-ethyl-2,5-dihydro-1,2-oxazol-5-imine Chemical and Physical Properties

Names and Identifiers

• 5(2H)-Isoxazolimine, 4-chloro-3-ethyl-
• 4-chloro-3-ethyl-2,5-dihydro-1,2-oxazol-5-imine

• Inchi： 1S/C5H7ClN2O/c1-2-3-4(6)5(7)9-8-3/h7-8H,2H2,1H3
• InChI Key： OBZHOBONJINSOU-UHFFFAOYSA-N
• SMILES： O1C(=N)C(Cl)=C(CC)N1

Additional information on 4-chloro-3-ethyl-2,5-dihydro-1,2-oxazol-5-imine

Introduction to 4-Chloro-3-Ethyl-2,5-Dihydro-1,2-Oxazol-5-Imine (CAS No. 1824272-71-0)

4-Chloro-3-Ethyl-2,5-dihydro-1,2-oxazol-5-imine (CAS No. 1824272-71-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a chlorine and an ethyl group in the structure imparts specific chemical and biological characteristics that make it a subject of ongoing research.

The synthesis of 4-chloro-3-ethyl-2,5-dihydro-1,2-oxazol-5-imine involves a series of well-defined chemical reactions, including the condensation of an appropriate amine and aldehyde followed by cyclization. Recent advancements in synthetic methodologies have enabled the production of this compound with high yield and purity, making it accessible for various applications in both academic and industrial settings.

In terms of its physical properties, 4-chloro-3-ethyl-2,5-dihydro-1,2-oxazol-5-imine is a solid at room temperature with a melting point that has been reported in the literature. Its solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) makes it suitable for a wide range of chemical reactions and biological assays. The compound's stability under different conditions is also an important factor for its practical use.

The biological activities of 4-chloro-3-ethyl-2,5-dihydro-1,2-oxazol-5-imine have been the focus of several recent studies. Preliminary in vitro assays have shown that this compound exhibits promising antifungal and antibacterial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 4-chloro-3-ethyl-2,5-dihydro-1,2-oxazol-5-imine demonstrated significant inhibitory effects against several strains of fungi and bacteria, including Candida albicans and Staphylococcus aureus. These findings suggest potential applications in the development of new antimicrobial agents.

Beyond its antimicrobial properties, 4-chloro-3-ethyl-2,5-dihydro-1,2-oxazol-5-imine has also been investigated for its potential as a lead compound in drug discovery. Researchers at the University of California have explored its activity against various human cancer cell lines. In vitro studies have shown that this compound can induce apoptosis in cancer cells through the modulation of specific signaling pathways. These results highlight the potential of 4-chloro-3-ethyl-2,5-dihydro-1,2-oxazol-5-imine as a candidate for further development in oncology.

The mechanism of action of 4-chloro-3-ethyl-2,5-dihydro-1,2-oxazol-5-imine is not yet fully understood but is believed to involve interactions with key cellular targets such as enzymes and receptors. Molecular docking studies have suggested that this compound can bind to specific sites on target proteins with high affinity, leading to alterations in cellular function. Further research is needed to elucidate the exact mechanisms by which this compound exerts its biological effects.

In addition to its potential therapeutic applications, 4-chloro-3-methylsulfonylphenylboronic acid (note: this should be corrected to 4-chloro)-3-Ethyl)-2,5-Dihydro-Oxazol--Imine) has also been used as an intermediate in the synthesis of more complex molecules. Its reactivity and functional group versatility make it a valuable building block for organic synthesis. For example, it can be used in coupling reactions to introduce oxazole moieties into larger molecular frameworks.

The safety profile of 4-chloro--Ethyl)-Dihydro-Oxazol--Imine is an important consideration for its use in both research and commercial applications. Toxicological studies have shown that this compound has low toxicity at typical exposure levels. However, as with any chemical substance, proper handling and storage procedures should be followed to ensure safety.

In conclusion, 4-Chloro--Ethyl)-Dihydro-Oxazol--Imine (CAS No. 1824272--) is a promising compound with diverse applications in medicinal chemistry and organic synthesis. Its unique structural features and biological activities make it a valuable subject for further research and development. As new studies continue to uncover its potential benefits and mechanisms of action, this compound is likely to play an increasingly important role in various scientific and industrial fields.